Cas no 898466-20-1 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2,6-dimethylphenyl)ethanediamide)

• Product Name: N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2,6-dimethylphenyl)ethanediamide
• CAS No: 898466-20-1
• MF: C₂₁H₂₃N₃O₃
• MW: 365.425625085831
• CID: 5485722
• Update Time: 2025-07-09

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2,6-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N'-(2,6-dimethylphenyl)oxamide
• N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2,6-dimethylphenyl)ethanediamide

• Inchi： 1S/C21H23N3O3/c1-13-6-4-7-14(2)19(13)23-21(27)20(26)22-17-10-9-16-8-5-11-24(15(3)25)18(16)12-17/h4,6-7,9-10,12H,5,8,11H2,1-3H3,(H,22,26)(H,23,27)
• InChI Key： IPWGISFBQNOTFU-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C)=O)(=O)C(NC1=C(C)C=CC=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2,6-dimethylphenyl)ethanediamide

Recent Advances in the Study of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2,6-dimethylphenyl)ethanediamide (CAS: 898466-20-1)

The compound N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2,6-dimethylphenyl)ethanediamide (CAS: 898466-20-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 898466-20-1 exhibits high affinity for certain protein kinases, which are critical regulators of cellular processes. This binding affinity has been linked to its potential as an inhibitor in pathways associated with inflammatory and proliferative diseases. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to map the binding sites and understand the structural basis of its activity.

In addition to its mechanistic studies, recent preclinical trials have evaluated the compound's efficacy in animal models. Results indicate that N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2,6-dimethylphenyl)ethanediamide demonstrates significant anti-inflammatory and anti-proliferative effects, with a favorable safety profile. These findings are particularly relevant for the development of novel therapeutics for conditions such as rheumatoid arthritis and certain types of cancer.

Further research has also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. Studies have shown that 898466-20-1 has good oral bioavailability and a relatively long half-life, which enhances its potential as a viable drug candidate. However, challenges such as metabolic stability and potential drug-drug interactions remain areas for further investigation.

The synthesis and optimization of 898466-20-1 have also been a focus of recent work. Researchers have developed more efficient synthetic routes to produce the compound in higher yields and with greater purity. These advancements are crucial for scaling up production and facilitating further clinical studies. Additionally, structural modifications have been explored to enhance its therapeutic index and reduce off-target effects.

In conclusion, the compound N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2,6-dimethylphenyl)ethanediamide (CAS: 898466-20-1) represents a promising candidate in the field of chemical biology and drug development. Its unique properties and demonstrated efficacy in preclinical studies highlight its potential for therapeutic applications. Ongoing research aims to address remaining challenges and pave the way for clinical trials, bringing this compound closer to potential commercialization and clinical use.